Cas no 2287299-33-4 (7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole)

• Product Name: 7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287299-33-4
• MF: C₁₁H₁₂ClN₃S
• MW: 253.751079559326
• CID: 6541740
• PubChem ID: 165845942
• Update Time: 2025-07-22

7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287299-33-4
• EN300-6749410
• 7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H12ClN3S/c12-9-2-1-3-10-11(9)15(14-13-10)8-4-6-16-7-5-8/h1-3,8H,4-7H2
• InChI Key： OATKWNWILGQPCA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(C1CCSCC1)N=N2

Computed Properties

• Exact Mass: 253.0440463g/mol
• Monoisotopic Mass: 253.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56Ų

Additional information on 7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole

Professional Introduction to Compound with CAS No. 2287299-33-4 and Product Name: 7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole

The compound identified by the CAS number 2287299-33-4 and the product name 7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a benzotriazole core substituted with a thienyl group and a chloro substituent, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

Benzotriazole derivatives have long been studied for their pharmacological properties, particularly in the development of antimicrobial, antiviral, and anticancer agents. The introduction of a thienyl group at the 1-position of the benzotriazole ring introduces additional electronic and steric effects that can modulate the compound's biological activity. Specifically, the 7-chloro substituent enhances the electron-withdrawing nature of the molecule, which can influence its interactions with biological targets.

Recent research has highlighted the importance of benzotriazole derivatives in addressing emerging therapeutic challenges. For instance, studies have demonstrated that modifications at the 1-position of the benzotriazole ring can significantly alter its binding affinity to enzymes and receptors involved in pathogenic processes. The presence of a thienyl group in 7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole has been shown to improve solubility and metabolic stability, making it a promising candidate for further development.

In addition to its structural significance, this compound has shown potential in interdisciplinary applications. Researchers have explored its use as a building block for more complex molecules, leveraging its reactive sites for further functionalization. The thian-4-yl moiety, derived from thiophene, contributes to the compound's ability to participate in various chemical reactions, including cross-coupling reactions that are widely used in synthetic organic chemistry.

The pharmacokinetic profile of 7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole has also been a focus of investigation. Preliminary studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its potential use in drug development. The balance between lipophilicity and polarizability provided by its structure may enhance its bioavailability while minimizing off-target effects.

Advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These simulations have provided valuable insights into how modifications at different positions of the benzotriazole ring can optimize activity. For example, the interaction between the 7-chloro group and specific amino acid residues in target proteins has been well-documented.

The synthesis of 7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole represents a testament to the progress in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

In conclusion, 7-chloro-1-(thian-4-yl)-1H-1,2,3-benzotriazole is a versatile compound with significant potential in pharmaceutical research. Its unique structure combines functional groups that enhance both biological activity and synthetic utility. As research continues to uncover new applications for benzotriazole derivatives, compounds like this one will undoubtedly play a crucial role in developing innovative therapeutic solutions.